5-Bromo-2,3-dihydroquinolin-4(1H)-one
Overview
Description
5-Bromo-2,3-dihydroquinolin-4(1H)-one is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modifications
- 5-Bromo-2,3-dihydroquinolin-4(1H)-one has been utilized in regio- and stereoselective α-halogenation processes, demonstrating its potential in creating structurally diverse molecules (Mphahlele et al., 2001).
- Modifications in the amine portion of substituted aminobutyl-benzamides, including compounds like this compound, have been studied for their binding affinity to σ1 and σ2 receptors, underscoring its relevance in receptor binding studies (Fan, Lever, & Lever, 2011).
Antiviral and Cytotoxic Applications
- Compounds including this compound have shown distinct antiviral activity against Herpes simplex and vaccinia viruses, highlighting its potential in antiviral research (Selvam, Murugesh, Chandramohan, Pannecouque, & De Clercq, 2010).
- Novel derivatives of this compound have been synthesized and evaluated for cytotoxicity against human cancer cell lines and for antimalarial activity, indicating its use in cancer and malaria research (Mphahlele, Khoza, & Mabeta, 2016).
Synthesis and Catalysis
- The compound has been used in the synthesis of various derivatives, showcasing its role in chemical synthesis and catalysis (Mohammadi & Hossini, 2011).
- It's also been involved in the synthesis of 2-aryl-2,3-dihydroquinolin-4(1H)-ones using intramolecular cyclization of 2-aminochalcones, further illustrating its versatility in synthetic chemistry (Derabli et al., 2016).
Other Applications
- Derivatives of this compound have been synthesized and assessed for their insecticidal activity, expanding its potential use in agricultural sciences (Cong, Jiang, & Cheng, 2021).
- The compound's derivatives have been studied for antimicrobial properties and for their ability to bind metal ions, which is significant in the field of bioinorganic chemistry (Pejović et al., 2012).
Properties
IUPAC Name |
5-bromo-2,3-dihydro-1H-quinolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO/c10-6-2-1-3-7-9(6)8(12)4-5-11-7/h1-3,11H,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVJZGPYDOMMMMA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=C(C1=O)C(=CC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40857272 | |
Record name | 5-Bromo-2,3-dihydroquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40857272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1391268-61-3 | |
Record name | 5-Bromo-2,3-dihydroquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40857272 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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